Cas no 5461-35-8 (N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine)

N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine structure
5461-35-8 structure
Product Name:N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine
CAS No:5461-35-8
MF:C15H24ClN
MW:253.81076335907
CID:1590289
PubChem ID:221345
Update Time:2025-04-21

N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine
    • AR-1J9055
    • n-(4-chlorobenzyl)-2,4,4-trimethylpentan-2-amine
    • AC1L5A4I
    • (4-chloro-benzyl)-(1,1,3,3-tetramethyl-butyl)-amine
    • AC1Q3NVR
    • (4-Chlor-benzyl)-(1,1,3,3-tetramethyl-butyl)-amin
    • NSC5826
    • AKOS002619429
    • AR-1J9055; n-(4-chlorobenzyl)-2,4,4-trimethylpentan-2-amine; AC1L5A4I; (4-chloro-benzyl)-(1,1,3,3-tetramethyl-butyl)-amine; AC1Q3NVR; (4-Chlor-benzyl)-(1,1,3,3-tetramethyl-butyl)-amin; NSC5826; AKOS002619429;
    • 5461-35-8
    • DTXSID00278040
    • NSC-5826
    • Inchi: 1S/C15H24ClN/c1-14(2,3)11-15(4,5)17-10-12-6-8-13(16)9-7-12/h6-9,17H,10-11H2,1-5H3
    • InChI Key: LGIITDSYZJRSSX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 253.15992
  • Monoisotopic Mass: 253.16
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.981
  • Boiling Point: 313.2°C at 760 mmHg
  • Flash Point: 143.2°C
  • Refractive Index: 1.504
  • PSA: 12.03
  • LogP: 5.03530

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